molecular formula C7H7Br2N B8676073 2-Bromo-5-(2-bromoethyl)pyridine

2-Bromo-5-(2-bromoethyl)pyridine

Cat. No.: B8676073
M. Wt: 264.94 g/mol
InChI Key: JSSMFPSFAXVTNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-5-(2-bromoethyl)pyridine is a useful research compound. Its molecular formula is C7H7Br2N and its molecular weight is 264.94 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7Br2N

Molecular Weight

264.94 g/mol

IUPAC Name

2-bromo-5-(2-bromoethyl)pyridine

InChI

InChI=1S/C7H7Br2N/c8-4-3-6-1-2-7(9)10-5-6/h1-2,5H,3-4H2

InChI Key

JSSMFPSFAXVTNN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CCBr)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Alcohol 289 (1.75 g, 8.66 mmol) was treated with phosphorous tribromide (5.0 mL, 53 mmol) and the mixture was heated for 5 min, until the solid had melted and re-solidified. The mixture was cooled, treated with ice and partitioned between saturated aqueous sodium bicarbonate and dichloromethane. The organic phase was collected, washed with saturated aqueous sodium bicarbonate and brine, dried (anhydrous MgSO4), filtered and concentrated. Silica gel chromatography of the residue (eluent DCM) provided title compound 290 (2.0 g, 7.6 mmol, 87% yield) as a colorless solid. MS (M+H): 266.0
Quantity
1.75 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
87%

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